Cas no 2839-41-0 (Undecanoic acid,11-fluoro-4-methyl-)

2839-41-0 structure
Product name:Undecanoic acid,11-fluoro-4-methyl-
Undecanoic acid,11-fluoro-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Undecanoic acid,11-fluoro-4-methyl-
- 11-fluoro-4-methylundecanoic acid
- 11-Fluor-4-methyl-undecansaeure
- 11-fluoro-4-methyl-undecanoic acid
- AC1L2TRS
- BRN 1774639
- CTK8I0011
- LS-158424
- 2839-41-0
- Undecanoic acid, 11-fluoro-4-methyl-
- DTXSID10951054
-
- Inchi: InChI=1S/C12H23FO2/c1-11(8-9-12(14)15)7-5-3-2-4-6-10-13/h11H,2-10H2,1H3,(H,14,15)
- InChI Key: LBFWXJKWNYVMFE-UHFFFAOYSA-N
- SMILES: FCCCCCCCC(C)CCC(O)=O
Computed Properties
- Exact Mass: 218.16829
- Monoisotopic Mass: 218.16820813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 10
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3Ų
- XLogP3: 4.1
Experimental Properties
- PSA: 37.3
Undecanoic acid,11-fluoro-4-methyl- Related Literature
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Samir Kumar Sarkar,Pakkirisamy Thilagar Chem. Commun., 2013,49, 8558-8560
-
Jaskiranjit Kang,Jonathan P. Richardson,Derek Macmillan Chem. Commun., 2009, 407-409
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Tian-Rui Zheng,Lin-Lu Qian,Min Li,Zhi-Xiang Wang,Ke Li,Ya-Qian Zhang,Bao-Long Li,Bing Wu Dalton Trans., 2018,47, 9103-9113
-
Fulin Yang,Pingping Zhao,Xing Hua,Wei Luo,Gongzhen Cheng,Wei Xing,Shengli Chen J. Mater. Chem. A, 2016,4, 16057-16063
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Cheng Zhang,Wei Wang,Yi-Cheng Li,Yan-Ge Yang,Yue Wu,Lin Liu J. Mater. Chem. A, 2018,6, 6800-6805
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